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Compound of Interest

Compound Name: 3-Methylbutyl pentanoate

Cat. No.: B1583783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3-
methylbutyl pentanoate, an organic compound recognized for its characteristic fruity aroma

and applications in various scientific fields. This document outlines the compound's molecular

formula, the atomic weights of its constituent elements, and a detailed methodology for the

calculation of its molecular weight.

Quantitative Data Summary
For clarity and ease of comparison, the fundamental quantitative data related to the molecular

weight of 3-methylbutyl pentanoate are summarized in the table below.

Component Symbol/Formula Quantity
Atomic/Molecular
Weight ( g/mol )

Carbon C 10 12.011

Hydrogen H 20 1.008

Oxygen O 2 15.999

3-Methylbutyl

Pentanoate
C₁₀H₂₀O₂ 1 172.26
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Experimental Protocols
The determination of the molecular weight of a compound like 3-methylbutyl pentanoate is a

foundational step in its characterization. While this guide focuses on the calculated molecular

weight, experimental verification is typically achieved through mass spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry

Sample Preparation: A dilute solution of 3-methylbutyl pentanoate is prepared in a suitable

volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. Electron ionization (EI) is a

common technique for volatile compounds like esters. In EI, the sample molecules are

bombarded with a high-energy electron beam, leading to the formation of a molecular ion

(M⁺) and various fragment ions.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The peak with the highest m/z value in the mass spectrum typically

corresponds to the molecular ion. The mass of this ion provides the experimental molecular

weight of the compound. For 3-methylbutyl pentanoate, a prominent peak would be

expected at an m/z value of approximately 172.

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of 3-
methylbutyl pentanoate from the atomic weights of its elemental components.
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Atomic Weights

Carbon (C)
Atomic Weight: 12.011

Calculation:
(10 * 12.011) + (20 * 1.008) + (2 * 15.999)

x 10

Hydrogen (H)
Atomic Weight: 1.008

x 20

Oxygen (O)
Atomic Weight: 15.999

x 2

Molecular Formula:
C₁₀H₂₀O₂

Molecular Weight:
172.26 g/mol

Click to download full resolution via product page

Caption: Logical flow for calculating the molecular weight.

Conclusion
The molecular weight of 3-methylbutyl pentanoate (C₁₀H₂₀O₂) is a critical parameter for

researchers and scientists.[1][2][3][4] Based on the atomic weights of carbon (12.011 g/mol ),

hydrogen (1.008 g/mol ), and oxygen (15.999 g/mol ), the calculated molecular weight is

172.26 g/mol .[5][6][7][8][9][10][11][12][13][14][15][16][17][18] This value is fundamental for

stoichiometric calculations, analytical method development, and the overall chemical

characterization of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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